ethyl 1-(6-methoxy-4-methyl-2-quinolinyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(6-methoxy-4-methylquinolin-2-yl)piperidine-4-carboxylate
• InChI: InChI=1S/C19H24N2O3/c1-4-24-19(22)14-7-9-21(10-8-14)18-11-13(2)16-12-15(23-3)5-6-17(16)20-18/h5-6,11-12,14H,4,7-10H2,1-3H3
• InChI Key: GHDMEULXSDAMQA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=NC3=C(C=C(C=C3)OC)C(=C2)C
• Molecular Formula: C19H24N2O3
• Molecular Weight: 328.4 g/mol

Description

Ethyl 1-(6-methoxy-4-methyl-2-quinolinyl)-4-piperidinecarboxylate, also known as E-4031, is a chemical compound that has been widely used in scientific research for its unique properties. It is a selective blocker of the rapid component of the delayed rectifier potassium current (IKr) in cardiac myocytes and has been used to study the role of IKr in cardiac repolarization.

Mechanism of Action

Ethyl 1-(6-methoxy-4-methyl-2-quinolinyl)-4-piperidinecarboxylate selectively blocks the rapid component of the delayed rectifier potassium current (IKr) in cardiac myocytes. This results in a prolongation of the action potential duration and QT interval, which can lead to arrhythmia induction.
Biochemical and Physiological Effects:
ethyl 1-(6-methoxy-4-methyl-2-quinolinyl)-4-piperidinecarboxylate has been shown to have a number of biochemical and physiological effects. It has been shown to prolong the action potential duration and QT interval in cardiac myocytes, which can lead to arrhythmia induction. ethyl 1-(6-methoxy-4-methyl-2-quinolinyl)-4-piperidinecarboxylate has also been shown to induce a dose-dependent increase in the amplitude of the inward rectifier potassium current (IK1).

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 1-(6-methoxy-4-methyl-2-quinolinyl)-4-piperidinecarboxylate in lab experiments is its selectivity for IKr. This allows researchers to specifically study the effects of IKr blockade on cardiac repolarization. However, one limitation of using ethyl 1-(6-methoxy-4-methyl-2-quinolinyl)-4-piperidinecarboxylate is its potential to induce arrhythmias, which can complicate data interpretation.

Future Directions

There are a number of future directions for research involving ethyl 1-(6-methoxy-4-methyl-2-quinolinyl)-4-piperidinecarboxylate. One area of interest is the molecular mechanisms underlying drug-induced long QT syndrome. Another area of interest is the development of new drugs that selectively target IKr and have a lower risk of inducing arrhythmias. Additionally, ethyl 1-(6-methoxy-4-methyl-2-quinolinyl)-4-piperidinecarboxylate could be used to study the effects of IKr blockade on other physiological systems, such as the nervous system.

Synthesis Methods

The synthesis of ethyl 1-(6-methoxy-4-methyl-2-quinolinyl)-4-piperidinecarboxylate involves the reaction of 6-methoxy-4-methyl-2-quinolinecarboxylic acid with piperidine and ethyl chloroformate. The resulting product is then purified through recrystallization to obtain pure ethyl 1-(6-methoxy-4-methyl-2-quinolinyl)-4-piperidinecarboxylate.

Scientific Research Applications

Ethyl 1-(6-methoxy-4-methyl-2-quinolinyl)-4-piperidinecarboxylate has been used extensively in scientific research to study the role of IKr in cardiac repolarization. It has been used to investigate the effects of IKr blockade on action potential duration, QT interval prolongation, and arrhythmia induction. ethyl 1-(6-methoxy-4-methyl-2-quinolinyl)-4-piperidinecarboxylate has also been used to study the molecular mechanisms underlying drug-induced long QT syndrome.